2-naphthalen-2-yloxy-N-(5-pyridin-3-yl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-naphthalen-2-yloxy-N-(5-pyridin-3-yl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C19H14N4O2S/c24-17(12-25-16-8-7-13-4-1-2-5-14(13)10-16)21-19-23-22-18(26-19)15-6-3-9-20-11-15/h1-11H,12H2,(H,21,23,24)
• InChI Key: AGWWXIANBVAWJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NC3=NN=C(S3)C4=CN=CC=C4

Description

2-naphthalen-2-yloxy-N-(5-pyridin-3-yl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H14N4O2S and its molecular weight is 362.4 g/mol. The purity is usually 95%.
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Biological Activity

2-naphthalen-2-yloxy-N-(5-pyridin-3-yl-1,3,4-thiadiazol-2-yl)acetamide is a compound that has gained attention in medicinal chemistry due to its potential biological activities, particularly in anticancer research. This article reviews its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be represented by the following molecular formula:

• Molecular Formula : C19H14N4O2S
• CAS Number : 326876-93-1

The structure consists of a naphthalene moiety linked to a thiadiazole derivative through an acetamide linkage, which is crucial for its biological activity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiadiazole derivatives, including 2-naphthalen-2-yloxy-N-(5-pyridin-3-yl-1,3,4-thiadiazol-2-yl)acetamide. The compound exhibits significant cytotoxicity against various cancer cell lines.

Table 1: Cytotoxicity of 2-naphthalen-2-yloxy-N-(5-pyridin-3-yl-1,3,4-thiadiazol-2-yl)acetamide

Cell Line	IC50 (µM)	Mechanism of Action
MCF7 (Breast Cancer)	0.28	Cell cycle arrest at G2/M phase
HL60 (Leukemia)	9.6	Down-regulation of MMP2 and VEGFA
HepG2 (Liver Cancer)	10.10	Induction of apoptosis

The IC50 values indicate the concentration required to inhibit cell growth by 50%. The compound's mechanism involves inducing cell cycle arrest and apoptosis through caspase activation.

The compound's anticancer activity is primarily attributed to its ability to induce apoptosis in cancer cells. This is achieved through:

• Caspase Activation : Activation of caspases 3 and 9 was observed in treated MCF7 cells, leading to programmed cell death.
• Inhibition of Tumor Growth Factors : The compound down-regulates matrix metalloproteinase (MMP) and vascular endothelial growth factor A (VEGFA), which are critical for tumor growth and metastasis.

Case Studies

Several studies have evaluated the biological activity of this compound in comparison with other known anticancer agents:

• Study on MCF7 Cells : In vitro assays demonstrated that 2-naphthalen-2-yloxy-N-(5-pyridin-3-yl-1,3,4-thiadiazol-2-yl)acetamide exhibited superior activity compared to doxorubicin, a standard chemotherapy drug.

  "The derivatives bearing the arylamino thiazole scaffold showed enhanced antitumor activity against MCF7 cells" .

• Combination Therapy : Research indicated that combining this compound with other agents could enhance its efficacy against resistant cancer cell lines.